Cas no 2171785-51-4 (4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,2-dimethylbutanoic acid)
4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,2-dimethylbutanoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,2-dimethylbutanoic acid
- 2171785-51-4
- EN300-1523252
- 4-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2,2-dimethylbutanoic acid
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- Inchi: 1S/C27H32N2O5/c1-27(2,25(31)32)14-15-28-24(30)23(17-8-7-9-17)29-26(33)34-16-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-6,10-13,17,22-23H,7-9,14-16H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
- InChI Key: URSLYGRAFDREDF-UHFFFAOYSA-N
- SMILES: O=C(C(C1CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCC(C(=O)O)(C)C
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 105Ų
4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,2-dimethylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1523252-0.05g |
4-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2,2-dimethylbutanoic acid |
2171785-51-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1523252-0.1g |
4-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2,2-dimethylbutanoic acid |
2171785-51-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1523252-0.25g |
4-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2,2-dimethylbutanoic acid |
2171785-51-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1523252-0.5g |
4-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2,2-dimethylbutanoic acid |
2171785-51-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1523252-1.0g |
4-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2,2-dimethylbutanoic acid |
2171785-51-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1523252-2.5g |
4-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2,2-dimethylbutanoic acid |
2171785-51-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1523252-5.0g |
4-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2,2-dimethylbutanoic acid |
2171785-51-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1523252-10.0g |
4-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2,2-dimethylbutanoic acid |
2171785-51-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1523252-50mg |
4-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2,2-dimethylbutanoic acid |
2171785-51-4 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1523252-100mg |
4-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2,2-dimethylbutanoic acid |
2171785-51-4 | 100mg |
$2963.0 | 2023-09-26 |
4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,2-dimethylbutanoic acid Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,2-dimethylbutanoic acid
Comprehensive Guide to 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,2-dimethylbutanoic acid (CAS No. 2171785-51-4)
The compound 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,2-dimethylbutanoic acid (CAS No. 2171785-51-4) is a specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a cyclobutyl group and a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in drug discovery and peptide-based therapeutics.
One of the most searched questions related to 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,2-dimethylbutanoic acid is its solubility and stability under various conditions. This compound is typically soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which are commonly used in peptide synthesis. Its Fmoc-protected amino acid moiety ensures stability during solid-phase peptide synthesis (SPPS), a technique widely employed in modern biopharmaceutical development.
In the context of current research trends, 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,2-dimethylbutanoic acid has gained attention for its potential in targeted drug delivery systems. The cyclobutyl ring enhances the molecule's rigidity, which can improve binding affinity to specific biological targets. Additionally, the Fmoc group allows for selective deprotection, enabling precise modifications in multi-step synthetic routes. These properties align with the growing demand for precision medicine and personalized therapeutics, making this compound a subject of interest in academic and industrial labs.
Another frequently asked question revolves around the storage and handling of 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,2-dimethylbutanoic acid. To maintain its integrity, the compound should be stored in a cool, dry environment, preferably under inert gas conditions. Its sensitivity to light and moisture necessitates the use of amber glass vials and desiccants during long-term storage. Proper handling protocols, including the use of personal protective equipment (PPE), are recommended to ensure safety and prevent degradation.
The market for peptide-based intermediates like 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,2-dimethylbutanoic acid is expanding rapidly, driven by advancements in biotechnology and therapeutic peptide development. Companies specializing in custom peptide synthesis often list this compound in their catalogs, catering to researchers focused on oncology, immunology, and neurological disorders. Its versatility in conjugation chemistry also makes it a preferred choice for developing fluorescent probes and diagnostic agents.
In summary, 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,2-dimethylbutanoic acid (CAS No. 2171785-51-4) is a high-value compound with broad applications in pharmaceutical research and biomolecular engineering. Its unique structural features, combined with its compatibility with modern synthetic techniques, position it as a critical tool for scientists exploring the frontiers of drug design and bioconjugation. As the demand for innovative therapeutics grows, this compound is likely to remain a focal point in cutting-edge research and development.
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